Cas no 2228233-08-5 (tert-butyl N-4-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)phenylcarbamate
• CAS No: 2228233-08-5
• MF: C₁₅H₂₃NO₄
• MW: 281.34742474556
• CID: 5760878
• PubChem ID: 165677074
• Update Time: 2025-06-16

tert-butyl N-4-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)phenyl]carbamate
• 2228233-08-5
• EN300-1871961
• tert-butyl N-4-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)phenylcarbamate

• Inchi： 1S/C15H23NO4/c1-14(2,3)20-13(19)16-10-6-7-12(18)11(8-10)15(4,5)9-17/h6-8,17-18H,9H2,1-5H3,(H,16,19)
• InChI Key： OXBUVHDOKJPZKA-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C(=CC=C(C=1)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 281.16270821g/mol
• Monoisotopic Mass: 281.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-4-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)phenylcarbamate

Recent Advances in the Study of tert-butyl N-4-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)phenylcarbamate (CAS: 2228233-08-5)

The compound tert-butyl N-4-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)phenylcarbamate (CAS: 2228233-08-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a key intermediate in drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in contemporary research.

One of the primary areas of interest surrounding this compound is its role as a potential intermediate in the synthesis of novel pharmaceutical agents. Researchers have explored its utility in the development of small-molecule inhibitors targeting specific enzymes involved in disease pathways. The presence of both hydroxyl and carbamate functional groups in its structure offers versatile reactivity, making it a valuable building block in medicinal chemistry. Recent synthetic methodologies have optimized the production of this compound, ensuring high yields and purity for further biological evaluation.

In addition to its synthetic applications, tert-butyl N-4-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)phenylcarbamate has been investigated for its biological activity. Preliminary studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties, which could be leveraged in the treatment of chronic inflammatory diseases. Mechanistic studies have indicated that the compound interacts with key signaling pathways, such as the NF-κB pathway, to modulate inflammatory responses. These findings open new avenues for the development of targeted therapies.

Furthermore, recent research has explored the pharmacokinetic and pharmacodynamic properties of this compound. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its metabolic stability and bioavailability. These studies are critical for understanding the compound's potential as a drug candidate and for guiding further optimization efforts. Early results indicate favorable pharmacokinetic profiles, suggesting that the compound could be a viable candidate for preclinical development.

Another noteworthy aspect of this research is the exploration of the compound's potential in combination therapies. Scientists have investigated its synergistic effects with existing drugs, particularly in the context of cancer treatment. For instance, when combined with chemotherapeutic agents, tert-butyl N-4-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)phenylcarbamate has shown enhanced efficacy in inhibiting tumor growth in vitro and in vivo. These findings underscore the compound's versatility and its potential to address unmet medical needs.

Despite these promising developments, challenges remain in the translation of this research into clinical applications. Issues such as scalability of synthesis, long-term toxicity, and formulation stability need to be addressed. Ongoing studies are focused on overcoming these hurdles, with the aim of advancing the compound into the next stages of drug development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, tert-butyl N-4-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)phenylcarbamate (CAS: 2228233-08-5) represents a compelling subject of research in the chemical biology and pharmaceutical fields. Its unique structural properties, combined with its promising biological activity, make it a valuable candidate for further investigation. As research continues to uncover its potential applications, this compound may play a pivotal role in the development of next-generation therapeutics. Future studies will likely focus on refining its properties and exploring its clinical potential, paving the way for innovative treatments.